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Compound of Interest

Compound Name: Phillipsite

Cat. No.: B083940 Get Quote

Essential Safety and Handling Guide for Phillipsite
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Phillipsite. Phillipsite, a mineral from the zeolite group, is primarily

considered a nuisance dust, but may contain crystalline silica, which poses a significant

inhalation hazard. Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Primary Hazards and Risk Assessment
The primary hazard associated with Phillipsite is the inhalation of fine dust particles. While

generally considered low-toxicity, two main risks must be addressed:

Mechanical Irritation: Like any fine dust, Phillipsite can cause mechanical irritation to the

eyes, skin, and respiratory tract.[1][2]

Crystalline Silica Content: A significant long-term health risk arises if the Phillipsite contains

crystalline silica (e.g., quartz).[3][4] Prolonged inhalation of respirable crystalline silica (RCS)

can lead to serious and incurable lung diseases like silicosis and lung cancer.[4][5]

Crucial First Step: Before handling, consult the supplier's Safety Data Sheet (SDS) to

determine the crystalline silica content. If the silica content is unknown or significant, the most

stringent respiratory precautions must be taken.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The required level of

protection depends on the potential for dust generation and the known crystalline silica content.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Respiratory
Disposable Particulate Mask or

Respirator

Minimum: A NIOSH-approved

N95 disposable particulate

mask for low-dust operations.

[2] Recommended/High Dust:

A half-mask or full-face air-

purifying respirator with P100

filters, especially if crystalline

silica is present or dust levels

are high.[6][7][8]

Eyes Safety Goggles or Face Shield

Use safety goggles with a

complete seal around the eyes

to protect against airborne

particles.[2][9] A face shield

may be used in conjunction

with goggles for maximum

protection.

Hands Gloves

While not chemically reactive,

gloves are recommended to

prevent skin dryness and

irritation. Nitrile or latex gloves

are suitable.[2][6]

Body Laboratory Coat

A standard, fully-buttoned

laboratory coat should be worn

to keep dust off personal

clothing.[6]

Quantitative Safety and Physical Data
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The following exposure limits and physical properties are essential for a comprehensive risk

assessment.

Parameter Value Source / Regulation

Occupational Exposure Limits

(OELs)

Respirable Crystalline Silica

(RCS)
0.05 mg/m³ (8-hour TWA) QLD Government[5]

Particulates Not Otherwise

Regulated (Total Dust)
15 mg/m³ (8-hour TWA) OSHA[1]

Particulates Not Otherwise

Regulated (Respirable)
5 mg/m³ (8-hour TWA) OSHA[1]

Physical Properties

Chemical Formula
(Na,K,Ca₀.₅,Ba₀.₅)₄₋₇[Al₄₋₇Si₁₂

₋₉O₃₂] · 12H₂O
Mindat.org[10]

Hardness 4 - 4.5 on Mohs scale Mindat.org, IZA[10][11]

Density ~2.20 g/cm³ IZA[11]

Appearance
Colorless, white, yellowish,

reddish vitreous crystals
IZA[11]

Operational Plans
Standard Handling Protocol
To minimize the generation of airborne dust, all handling of Phillipsite powder should be

performed with care, following these steps:

Preparation: Designate a specific area for handling Phillipsite, preferably within a certified

chemical fume hood or a ventilated enclosure, especially for tasks that generate significant

dust.[1][2]

PPE: Don all required PPE as outlined in the table above before handling the material.
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Weighing & Transfer:

Use a spatula or scoop to gently transfer the material. Avoid pouring from a height, which

can create dust clouds.

If possible, use wet methods for handling to suppress dust.

Close the container immediately after use.

Cleaning:

Clean all spills immediately (see Spill Response Plan).

Do not use compressed air for cleaning as it will aerosolize the dust.[2]

Clean the work surface using a damp cloth or a HEPA-filtered vacuum.

Personal Hygiene: Wash hands thoroughly after handling is complete. Do not eat, drink, or

smoke in the handling area.[3]
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1. Preparation

2. Handling

3. Post-Handling

Risk Assessment
(Check Silica Content)

Designate Work Area
(Fume Hood Preferred)

Don Appropriate PPE

Gently Transfer Material
(Avoid Pouring)

Use Wet Methods
If Possible

Clean Work Area
(Wet Wipe or HEPA Vac)

Securely Store or
Dispose of Phillipsite

Wash Hands Thoroughly

Click to download full resolution via product page

Standard workflow for handling Phillipsite powder.
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Spill Response Plan
Immediate and correct response to a spill is critical to prevent exposure.

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the

vicinity.

Assess & Secure: Secure the area to prevent unauthorized entry.

Don PPE: Before cleanup, don the appropriate PPE, including a respirator, safety goggles,

and gloves.

Contain & Clean:

For small spills, gently cover with a damp paper towel to contain the dust.

Carefully wipe up the material, folding the towel inwards.

For larger spills, gently mist the powder with water to suppress dust, then carefully scoop

the material into a sealable container. Do not dry sweep.

Use a HEPA-filtered vacuum for final cleaning if available.

Dispose: Place all contaminated materials (paper towels, gloves, etc.) into a clearly labeled,

sealed plastic bag or container for disposal.

Decontaminate: Wipe the spill area again with a wet cloth. Wash hands thoroughly.
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Spill Occurs

Alert Personnel
& Secure Area

Don Full PPE
(Respirator, Goggles, Gloves)

Clean Spill
(Use Wet Methods, No Dry Sweeping)

Collect Waste in
Sealed, Labeled Container

Decontaminate Area
& Wash Hands

Spill Response Complete
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Procedural flowchart for a Phillipsite powder spill.

Disposal Plan
The proper disposal route for Phillipsite depends entirely on its use in the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b083940?utm_src=pdf-body-img
https://www.benchchem.com/product/b083940?utm_src=pdf-body
https://www.benchchem.com/product/b083940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uncontaminated Phillipsite: If the Phillipsite has not been used and is not contaminated

with any hazardous materials, it is generally considered non-hazardous. It can typically be

disposed of in accordance with local and institutional regulations for solid, non-hazardous

waste.

Contaminated Phillipsite: If the Phillipsite has been used to adsorb or has come into

contact with hazardous chemicals, radioactive materials, or biological agents, it must be

treated as hazardous waste.[12][13] The disposal protocol must follow all local, state, and

federal regulations for the specific contaminant it is carrying.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidance.[14]

Is Phillipsite contaminated
with hazardous material?

Treat as Hazardous Waste

Yes

Treat as Non-Hazardous
Solid Waste

No

Follow EHS protocol for the
specific contaminant.
Label waste clearly.

Dispose of in accordance with
local solid waste regulations.

Click to download full resolution via product page

Decision tree for the proper disposal of Phillipsite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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